Myrianthic acid

• CAS: 65669-84-3
• Molecular Formula: C30H48O6
• Molecular Weight: 504.7 g/mol
• InChI: InChI=1S/C30H48O6/c1-17-9-12-30(24(34)35)14-13-27(4)18(22(30)29(17,6)36)7-8-21-25(2)15-19(32)23(33)26(3,16-31)20(25)10-11-28(21,27)5/h7,17,19-23,31-33,36H,8-16H2,1-6H3,(H,34,35)/t17-,19-,20-,21-,22-,23-,25+,26+,27-,28-,29-,30+/m1/s1
• InChIKey: YCOKATFNRPZIIU-MGBZEVKYSA-N

Myrianthic Acid – Identity and Baseline Specifications

Myrianthic acid (MA) is a pentacyclic triterpenoid characterized by an ursane skeleton, naturally isolated from various plant sources including the rootwood of Myrianthus arboreus [1], Oenothera maritima [2], and blackberry leaves (Rubus allegheniensis) [3]. This secondary metabolite, chemically defined as 2α,3α,19α,23-tetrahydroxyurs-12-en-28-oic acid, possesses a complex molecular framework (C30H48O6) with a specific stereochemistry [4]. It is primarily recognized as a bioactive lead compound for its potential in oncology and inflammation research.

Reported FAS proteomic target deconvolution workflow fit (DARTS/t-LiP-MS)

Benchmarked foam cell assay low-activity reference profile

Supports cell-type-dependent FAS inhibition selectivity studies

• [1] Ojinnaka, C. M., Okogun, J. I., & Okorie, D. A. (1984). Myrianthic acid: a triterpene acid from the rootwood of Myrianthus arboreus. Phytochemistry, 23(5), 1125. View Source
• [2] Capuano, A., D'Urso, G., Gazzillo, E., Lauro, G., Chini, M. G., D'Auria, M. V., ... & Casapullo, A. (2024). Fatty Acid Synthase as Interacting Anticancer Target of the Terpenoid Myrianthic Acid Disclosed by MS-Based Proteomics Approaches. International Journal of Molecular Sciences, 25(11), 5918. View Source
• [3] Ono, M., Yasuda, S., Komatsu, H., Fujiwara, Y., Takeya, M., & Nohara, T. (2014). Triterpenoids from the fruits and leaves of the blackberry (Rubus allegheniensis) and their inhibitory activities on foam cell formation in human monocyte-derived macrophage. Natural Product Research, 28(24), 2347-2350. View Source
• [4] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 182497, Myrianthic Acid. Retrieved April 17, 2026. View Source

Myrianthic Acid Substitution Limitations

While myrianthic acid belongs to a large family of ursane-type triterpenoids, its unique hydroxylation pattern at the C-2α, C-3α, C-19α, and C-23 positions dictates a distinct bioactivity profile that is not shared by its closest structural analogues like tormentic acid or euscaphic acid [1]. This specific configuration has been experimentally linked to dramatically enhanced antifungal potency against Colletotrichum musae compared to these same analogues [2], and it confers a unique molecular interaction with the fatty acid synthase (FAS) enzyme validated through comparative docking studies with the widely available ursolic acid [3]. The quantitative data below demonstrates that generic, less defined ursane-triterpenoid mixtures or commercially abundant analogues cannot be substituted for the specific, potent, and target-validated activity of myrianthic acid.

FAS binding

Ursolic acid and other triterpenoids lack experimentally resolved FAS peptide-level binding data; substitution may introduce non-reproducible target engagement results.

Foam cell profile

Foam cell inhibition potency shifts dramatically among analogs (4% vs. 30–90%); direct replacement may compromise assay dynamic range and cross-study alignment.

Selectivity

Documented tumor-versus-normal cell selectivity of myrianthic acid is not transferable to other FAS inhibitors (orlistat, ursolic acid); may alter model-response interpretation.

• [1] Hirai, N., Sugie, M., Wada, M., Lahlou, E. H., Kamo, T., Yoshida, R., & Tsuda, M. (2000). Triterpene phytoalexins from strawberry fruit. Bioscience, Biotechnology, and Biochemistry, 64(8), 1707-1712. View Source
• [2] Hirai, N., Sugie, M., Wada, M., Lahlou, E. H., Kamo, T., Yoshida, R., & Tsuda, M. (2000). Triterpene phytoalexins from strawberry fruit. Bioscience, Biotechnology, and Biochemistry, 64(8), 1707-1712. View Source
• [3] Capuano, A., D'Urso, G., Gazzillo, E., Lauro, G., Chini, M. G., D'Auria, M. V., ... & Casapullo, A. (2024). Fatty Acid Synthase as Interacting Anticancer Target of the Terpenoid Myrianthic Acid Disclosed by MS-Based Proteomics Approaches. International Journal of Molecular Sciences, 25(11), 5918. View Source

Myrianthic Acid – Quantitative Evidence Guide

FAS Target Deconvolution via DARTS and t-LiP-MS

In a direct comparative study of triterpene phytoalexins, myrianthic acid demonstrated significantly higher antifungal potency than its close structural analogues euscaphic acid and tormentic acid. Myrianthic acid completely inhibited the growth of the plant pathogenic fungus Colletotrichum musae at a dose of just 3 µg. In stark contrast, both euscaphic and tormentic acids required a much higher dose of 100 µg to exhibit comparable inhibitory effects [1].

FAS target deconvolution

Head-to-head comparison

MA identified 10 protected FAS peptides (fold-change >1.5) via DARTS/t-LiP-MS; MAT domain binding resolved against 5MY0 crystal structure. UA lacks peptide-level proteomic evidence.

Supports proteomics-based FAS target engagement studies

Data from single study; confirm with independent lysate preparations

Evidence Dimension	Minimum inhibitory dose for antifungal activity against C. musae
Target Compound Data	3 µg
Comparator Or Baseline	Euscaphic acid (100 µg); Tormentic acid (100 µg)
Quantified Difference	Myrianthic acid is >33-fold more potent (inhibitory at a dose 33x lower)
Conditions	In vitro antifungal bioassay against Colletotrichum musae

Why This Matters

This data provides a clear, quantifiable justification for selecting myrianthic acid over its more common analogues for research programs targeting fungal pathogens or investigating phytoalexin mechanisms.

• [1] Hirai, N., Sugie, M., Wada, M., Lahlou, E. H., Kamo, T., Yoshida, R., & Tsuda, M. (2000). Triterpene phytoalexins from strawberry fruit. Bioscience, Biotechnology, and Biochemistry, 64(8), 1707-1712. View Source

FAS Enzymatic Inhibition in Breast Cancer Cell Lysates

A cross-study comparison of ursane triterpenoids in a human macrophage model of atherosclerosis reveals a nuanced activity profile for myrianthic acid. When tested at a uniform concentration of 50 µM on foam cell formation induced by acetylated low-density lipoproteins (LDL), myrianthic acid exhibited a modest 4% inhibition. This is notably low compared to the potent 90% inhibition achieved by pomolic acid under identical conditions, and also less than the 30-33% inhibition observed for the close analogues tormentic acid and euscaphic acid [1].

FAS enzymatic inhibition

Direct comparison

MA (10 µM) reduced FAS activity in MCF-7 and MDA-MB-231 extracts; cell-line-dependent inhibition (MCF-7 > MDA-MB-231) observed. IC₅₀ values in low micromolar range (48–72 h).

Enables tumor-subtype-dependent FAS inhibition profiling

Exact residual activity % shown in source Figure 7

Evidence Dimension	Inhibition of foam cell formation in human monocyte-derived macrophages at 50 µM
Target Compound Data	4% inhibition
Comparator Or Baseline	Pomolic acid (90% inhibition); Tormentic acid (30% inhibition); Euscaphic acid (32% inhibition)
Quantified Difference	Myrianthic acid's effect is 22.5-fold less potent than pomolic acid and ~8-fold less than its structural analogues.
Conditions	Human monocyte-derived macrophages induced by acetylated low-density lipoproteins (LDL)

Why This Matters

This evidence highlights that myrianthic acid possesses a distinct, and in this case lower, activity profile compared to other in-class triterpenoids, preventing its inappropriate selection for atherosclerosis models and reinforcing its specificity for other research areas.

• [1] Ono, M., Yasuda, S., Komatsu, H., Fujiwara, Y., Takeya, M., & Nohara, T. (2014). Triterpenoids from the fruits and leaves of the blackberry (Rubus allegheniensis) and their inhibitory activities on foam cell formation in human monocyte-derived macrophage. Natural Product Research, 28(24), 2347-2350. View Source

Inhibition of Foam Cell Formation in Human Macrophages

In a study evaluating anti-platelet activity, myrianthic acid's effect on epinephrine-induced platelet aggregation was directly benchmarked against acetylsalicylic acid (ASA, aspirin). Myrianthic acid exhibited an IC50 value of 57.0 µM, a level of potency described as being equivalently inhibitive to that of aspirin (also IC50 57.0 µM) in this assay [1].

Foam cell formation

Head-to-head panel

4% inhibition at 50 µM in human monocyte-derived macrophages (acetyl-LDL). Pomolic acid 90%, tormentic acid 30%, euscaphic acid 32%. Ranked among weakest inhibitors.

Defined low-activity reference for foam cell SAR studies

Single concentration screen; dose-response not reported

Evidence Dimension	Inhibition of epinephrine-induced platelet aggregation (IC50)
Target Compound Data	57.0 µM
Comparator Or Baseline	Acetylsalicylic acid (ASA / Aspirin) (IC50: 57.0 µM)
Quantified Difference	Equipotent
Conditions	In vitro assay on epinephrine-induced platelet aggregation

Why This Matters

This establishes myrianthic acid as a plant-derived alternative with aspirin-like potency for investigating platelet aggregation pathways, offering a natural product scaffold for potential anti-thrombotic lead development.

• [1] Jin, J. L., Lee, S., Lee, Y. Y., Kim, J. M., Heo, J. E., & Yun-Choi, H. S. (2004). Anti-platelet pentacyclic triterpenoids from leaves of Campsis grandiflora. Archives of Pharmacal Research, 27(4), 376-380. View Source

Cytotoxicity Against Human Colon Carcinoma

Using a combination of drug affinity responsive target stability (DARTS) and targeted-limited proteolysis-mass spectrometry (t-LiP-MS), the enzyme fatty acid synthase (FAS) was identified as a primary macromolecular target for myrianthic acid [1]. This binding interaction was confirmed through in silico molecular docking studies, which included a comparative analysis with the natural triterpenoid ursolic acid, validating the specificity of the myrianthic acid-FAS complex [1].

Colon carcinoma cytotoxicity

Cross-study comparable

HT-29 MTT assay: MA IC₅₀ not individually reported; less cytotoxic than hovenic acid (IC₅₀ 7.8 µM). Consistent with α-C3 hydroxyl SAR conferring lower activity.

Context-dependent cytotoxicity endpoint review

Full IC₅₀ values redacted in public abstract; source review advised

Evidence Dimension	Identification and validation of primary protein target
Target Compound Data	Direct binding to Fatty Acid Synthase (FAS) confirmed by DARTS, t-LiP-MS, and molecular docking.
Comparator Or Baseline	Ursolic acid (used as a comparator in molecular docking to validate binding specificity)
Quantified Difference	Not applicable (qualitative validation of target engagement)
Conditions	Human cancer cell lysates and in silico molecular modeling

Why This Matters

This provides a clear, evidence-backed molecular mechanism differentiating myrianthic acid from other triterpenoids lacking this defined interaction, thereby focusing its utility in FAS-related oncology and metabolic research.

• [1] Capuano, A., D'Urso, G., Gazzillo, E., Lauro, G., Chini, M. G., D'Auria, M. V., ... & Casapullo, A. (2024). Fatty Acid Synthase as Interacting Anticancer Target of the Terpenoid Myrianthic Acid Disclosed by MS-Based Proteomics Approaches. International Journal of Molecular Sciences, 25(11), 5918. View Source

Myrianthic Acid – Procurement and Application Scenarios

FAS-Targeted Chemical Proteomics Reference Standard

Researchers developing novel antifungal agents or studying plant defense mechanisms should utilize myrianthic acid. Its demonstrated >33-fold higher potency against Colletotrichum musae compared to close structural analogues like euscaphic and tormentic acids [1] positions it as a superior lead compound for structure-activity relationship (SAR) studies aimed at enhancing antifungal efficacy.

Foam Cell Formation Assay Negative Control

Given its specific interaction with fatty acid synthase (FAS) confirmed through proteomic and in silico methods [2], myrianthic acid is a preferred tool compound for investigations into FAS-dependent cancer cell proliferation and metabolic regulation. Its defined molecular target distinguishes it from other triterpenoids with promiscuous or uncharacterized mechanisms, enabling focused experimental design.

Breast Cancer Cell-Selective FAS Inhibition Studies

Investigators exploring plant-based alternatives for anti-thrombotic therapy should consider myrianthic acid. Its in vitro potency in inhibiting epinephrine-induced platelet aggregation is equivalent to that of acetylsalicylic acid (aspirin) (IC50: 57.0 µM) [3], providing a validated natural scaffold for the development of next-generation anti-platelet compounds with potentially distinct safety profiles.

Application

Selection Property

Validation Focus

FAS-targeted chemical proteomics reference

Experimentally resolved FAS binding peptides (MAT domain)

DARTS/t-LiP-MS workflow benchmarking

Foam cell formation assay low-activity control

Benchmarked weak inhibition profile vs. related triterpenoids

Assay dynamic range normalization

Breast cancer cell-model FAS selectivity studies

Cell-type-dependent antiproliferative activity with MCF-10A/HDFa sparing

Tumor-versus-normal cell selectivity verification

Platelet aggregation assay comparator

Epinephrine-induced aggregation IC₅₀ benchmarked against ASA and ursolic acid

Cross-study potency normalization

• [1] Hirai, N., Sugie, M., Wada, M., Lahlou, E. H., Kamo, T., Yoshida, R., & Tsuda, M. (2000). Triterpene phytoalexins from strawberry fruit. Bioscience, Biotechnology, and Biochemistry, 64(8), 1707-1712. View Source
• [2] Capuano, A., D'Urso, G., Gazzillo, E., Lauro, G., Chini, M. G., D'Auria, M. V., ... & Casapullo, A. (2024). Fatty Acid Synthase as Interacting Anticancer Target of the Terpenoid Myrianthic Acid Disclosed by MS-Based Proteomics Approaches. International Journal of Molecular Sciences, 25(11), 5918. View Source
• [3] Jin, J. L., Lee, S., Lee, Y. Y., Kim, J. M., Heo, J. E., & Yun-Choi, H. S. (2004). Anti-platelet pentacyclic triterpenoids from leaves of Campsis grandiflora. Archives of Pharmacal Research, 27(4), 376-380. View Source